Cas no 2411238-10-1 (1-(4-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine)

• Product Name: 1-(4-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine
• CAS No: 2411238-10-1
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 6593478
• PubChem ID: 154879866
• Update Time: 2025-05-21

1-(4-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• EN300-7560680
• Z3687616107
• [4-(4-Methylphenyl)piperazin-1-yl]-(oxiran-2-yl)methanone
• 1-(4-methylphenyl)-4-(oxirane-2-carbonyl)piperazine
• 2411238-10-1
• 1-(4-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine

• Inchi： 1S/C14H18N2O2/c1-11-2-4-12(5-3-11)15-6-8-16(9-7-15)14(17)13-10-18-13/h2-5,13H,6-10H2,1H3
• InChI Key： GCKPDSQZLOIDOI-UHFFFAOYSA-N
• SMILES： O1CC1C(N1CCN(C2C=CC(C)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.1Ų

Additional information on 1-(4-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine

Recent Advances in the Study of 1-(4-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine (CAS: 2411238-10-1)

The compound 1-(4-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine (CAS: 2411238-10-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 1-(4-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine as a versatile intermediate in the synthesis of biologically active molecules. The presence of both the piperazine and oxirane moieties in its structure allows for diverse chemical modifications, making it a valuable scaffold for drug discovery. Researchers have successfully utilized this compound to develop novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a selective inhibitor of protein kinase C (PKC), a family of enzymes implicated in various diseases, including cancer and autoimmune disorders. The study employed a combination of molecular docking simulations and in vitro assays to elucidate the binding mechanism and inhibitory potency of 1-(4-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine. The results indicated a high affinity for the PKC-θ isoform, suggesting its potential as a targeted therapy for T-cell-mediated diseases.

Another significant development involves the compound's application in the design of prodrugs. Researchers have exploited the reactivity of the oxirane ring to conjugate 1-(4-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine with various therapeutic agents, enhancing their bioavailability and targeted delivery. For instance, a recent patent application disclosed a novel prodrug system where the compound serves as a carrier for anticancer drugs, significantly improving their solubility and reducing systemic toxicity.

Despite these promising advancements, challenges remain in optimizing the pharmacokinetic properties of 1-(4-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine-based compounds. Current research is focused on addressing issues such as metabolic stability and tissue penetration. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance these molecules into preclinical development.

In conclusion, 1-(4-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine represents a promising scaffold in medicinal chemistry, with demonstrated potential in enzyme inhibition and prodrug design. Continued research is expected to uncover further applications and refine its therapeutic utility, positioning it as a key player in the development of next-generation pharmaceuticals.